Cas no 1904198-85-1 (N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide)

• Product Name: N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide
• CAS No: 1904198-85-1
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6343272
• PubChem ID: 92127451
• Update Time: 2025-05-21

N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide
• F6523-3109
• N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-pyrrole-2-carboxamide
• AKOS025388830
• 1904198-85-1
• N-[2-(3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-1H-pyrrole-2-carboxamide
• N-[2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C16H17N3O3/c20-15-11-22-14-6-2-1-4-12(14)10-19(15)9-8-18-16(21)13-5-3-7-17-13/h1-7,17H,8-11H2,(H,18,21)
• InChI Key： ZRPCFYVYAZTBIN-UHFFFAOYSA-N
• SMILES： O1CC(N(CCNC(C2=CC=CN2)=O)CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide

Comprehensive Analysis of N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide (CAS No. 1904198-85-1)

The compound N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide (CAS No. 1904198-85-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzoxazepine core with a pyrrole carboxamide moiety. This hybrid structure positions it as a promising candidate for exploring novel therapeutic pathways, particularly in the context of central nervous system (CNS) disorders and enzyme modulation.

Recent trends in drug discovery highlight the growing demand for small-molecule inhibitors and allosteric modulators, both of which are areas where 1904198-85-1 shows potential. Researchers are increasingly focusing on compounds that can interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, and this molecule’s structural features align well with these targets. Its benzoxazepine scaffold is known for its bioactivity in neurological applications, while the pyrrole carboxamide group enhances its binding affinity and selectivity.

From a synthetic chemistry perspective, N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide presents an interesting challenge. The fusion of heterocyclic systems requires precise catalysis and regioselective control, making it a subject of study for advanced organic methodologies. Innovations in green chemistry and flow synthesis have been applied to similar compounds, reducing environmental impact while improving yield—a topic of high relevance in modern pharmaceutical manufacturing.

In the context of drug repurposing, 1904198-85-1 has also attracted attention. With the rise of computational screening and AI-driven drug design, researchers are revisiting understudied compounds to identify new applications. The molecule’s potential interactions with neurotransmitter receptors or inflammatory pathways could make it valuable for conditions like neurodegenerative diseases or chronic pain, aligning with current healthcare priorities.

Another area of exploration is the compound’s pharmacokinetic profile. Early-stage studies suggest moderate blood-brain barrier (BBB) penetration, a critical factor for CNS-active drugs. Optimizing its solubility and metabolic stability could further enhance its viability, addressing common hurdles in preclinical development. These aspects are frequently searched by professionals in medicinal chemistry forums, reflecting broader industry challenges.

Lastly, the safety and toxicological evaluation of CAS No. 1904198-85-1 remain areas for future investigation. While no significant red flags have been reported, comprehensive in vitro and in vivo assays are essential to validate its therapeutic potential. This aligns with the increasing regulatory emphasis on early-stage safety profiling, a hot topic in pharma R&D circles.

In summary, N-2-(3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-1H-pyrrole-2-carboxamide represents a compelling case study at the intersection of chemical innovation and biomedical research. Its multifaceted applications—from targeted therapy to methodological advancements—make it a compound worth watching in the evolving landscape of drug discovery.